(R)-4-(2-chloro-6-(iodomethyl)pyrimidin-4-yl)-3-methylmorpholine

• IUPAC Name: (3R)-4-[2-chloro-6-(iodomethyl)pyrimidin-4-yl]-3-methylmorpholine
• InChI: InChI=1S/C10H13ClIN3O/c1-7-6-16-3-2-15(7)9-4-8(5-12)13-10(11)14-9/h4,7H,2-3,5-6H2,1H3/t7-/m1/s1
• InChI Key: XCOOZBOFPOZBFU-SSDOTTSWSA-N
• Canonical SMILES: CC1COCCN1C2=NC(=NC(=C2)CI)Cl
• Isomeric SMILES: C[C@@H]1COCCN1C2=NC(=NC(=C2)CI)Cl
• Molecular Formula: C10H13ClIN3O
• Molecular Weight: 353.59 g/mol

Description

(R)-4-(2-chloro-6-(iodomethyl)pyrimidin-4-yl)-3-methylmorpholine is a useful research compound. Its molecular formula is C10H13ClIN3O and its molecular weight is 353.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality (R)-4-(2-chloro-6-(iodomethyl)pyrimidin-4-yl)-3-methylmorpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (R)-4-(2-chloro-6-(iodomethyl)pyrimidin-4-yl)-3-methylmorpholine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Biological Activity: A series of compounds, including pyrimidines, were designed and synthesized, demonstrating moderate to weak fungicidal and insecticidal activities (Chen & Shi, 2008); (Chen & Shi, 2009).

• Isostructurality Studies: Research on co-crystals involving aminopyrimidines, focusing on chloro/methyl interchange, showed the formation of isostructural compounds with various carboxylic acids, contributing to understanding molecular structures in crystallography (Ebenezer, Muthiah, & Butcher, 2011).

• Non-Covalent Interactions: Investigations on non-covalent interactions in certain pyrimidine derivatives highlighted their synthesis, characterization, and quantum chemical calculations, contributing to the understanding of molecular interactions (Zhang et al., 2018).

• Synthesis of Pyrimidine Derivatives: Several studies explored the synthesis of pyrimidine derivatives and their reactivity with various electrophiles, contributing to the development of novel compounds with potential applications in pharmaceuticals and agrochemicals (Mekuskiene & Vainilavicius, 2006); (Vas’kevich et al., 2006).

• Structure-Activity Studies: Investigations into the structure-activity relationships of pyrimidine-containing ligands have contributed to the development of compounds with potential therapeutic applications, particularly in anti-inflammatory and pain management (Altenbach et al., 2008).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details